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Compound of Interest

Compound Name: Triafamone

Cat. No.: B1683233 Get Quote

For immediate release – Proper management and disposal of the herbicide Triafamone are

critical for ensuring laboratory safety and environmental protection. This guide provides

researchers, scientists, and drug development professionals with essential, step-by-step

procedures for the safe handling and disposal of Triafamone waste. Adherence to these

protocols is vital for regulatory compliance and the prevention of environmental contamination.

Triafamone, a sulfonanilide herbicide, is recognized as very toxic to aquatic life with long-

lasting effects.[1][2] Improper disposal can lead to significant environmental harm and may

result in substantial legal penalties.[3] In the United States, the disposal of pesticides like

Triafamone is governed by the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA)

and the Resource Conservation and Recovery Act (RCRA).[4][5][6]

Key Disposal Considerations
Disposal procedures for Triafamone are dictated by the product's label, which provides legally

binding instructions.[3][7] Always consult the product's Safety Data Sheet (SDS) for detailed

information on hazards and disposal. The primary principle is to avoid disposal whenever

possible by mixing only the required amount of the substance for your immediate needs.[8]

For unavoidable waste, it is crucial to follow these guidelines:

Never pour Triafamone down the sink, toilet, or any drain.[8] This can contaminate

waterways, as many wastewater treatment facilities are not equipped to remove such

chemicals.[8]
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Do not reuse empty Triafamone containers for any other purpose to prevent cross-

contamination.[7][8]

Consult your local solid waste management authority or environmental agency to inquire

about household hazardous waste collection programs or specific guidance for your area.[8]

State and local regulations may be more stringent than federal laws.[7][8]

Quantitative Data on Triafamone
The following table summarizes key quantitative data related to the environmental and

toxicological profile of Triafamone.

Parameter Value Reference

Acute Aquatic Toxicity (LC50,

Daphnia magna)
>50 to 307 mg/L [9]

Acute Aquatic Toxicity (LC50,

Cyprinus carpio)
>50 mg/L [9]

Acute Aquatic Toxicity (LC50,

Chironomus riparius)
3.2 mg/L [9]

Algae Toxicity (EC50) 0.19 to 6.23 mg/L [9]

LogP (octanol-water partition

coefficient)
1.5 [10]

Acceptable Daily Intake (ADI) 0.019 mg/kg bw/day [11]

Experimental Protocol: Decontamination and
Disposal of Small Spills
This protocol outlines the procedure for managing a small laboratory spill of Triafamone.

Materials:

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.
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Absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

Two sealable, labeled plastic bags or containers.

Decontamination solution (e.g., 10% bleach solution or a specialized laboratory

decontaminant).

Waste disposal labels.

Procedure:

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated.

Don PPE: Put on chemical-resistant gloves, safety goggles, and a lab coat.

Contain the Spill: Cover the spill with an absorbent material to prevent it from spreading.

Collect the Waste: Carefully scoop the absorbed material and place it into a sealable, labeled

plastic bag or container.

Decontaminate the Area: Clean the spill area with a decontamination solution and paper

towels. Place the used paper towels in a second sealable, labeled bag.

Label Waste: Clearly label both bags as "Hazardous Waste: Triafamone" and include the

date.

Dispose of Waste: Arrange for disposal through your institution's hazardous waste

management program.

Triafamone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Triafamone.
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Triafamone Waste Generated

Consult Product Label and SDS for Disposal Instructions

Is the container empty?

Triple-rinse container with appropriate solvent

Yes

Is it excess or unwanted product?

No

Puncture and dispose of container in designated solid waste Use according to label directions or offer to a licensed user

Yes

Dispose as Hazardous Waste via Institutional Program

No (Spill residue, etc.)

If unable to use

Contact local waste authority or 'Clean Sweep' program

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Triafamone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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